Cas no 56734-78-2 (3-Pentanone, 1,1,1-trifluoro-2-methyl-)

3-Pentanone, 1,1,1-trifluoro-2-methyl- structure
56734-78-2 structure
Product Name:3-Pentanone, 1,1,1-trifluoro-2-methyl-
CAS No:56734-78-2
MF:C6H9F3O
MW:154.130272626877
CID:348017
PubChem ID:23236314
Update Time:2025-04-19

3-Pentanone, 1,1,1-trifluoro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 1,1,1-trifluoro-2-methyl-
    • 1,1,1-trifluoro-2-methylpentan-3-one
    • 56734-78-2
    • DTXSID30631427
    • SCHEMBL4260552
    • JPMBOWWQNJWILZ-UHFFFAOYSA-N
    • Inchi: 1S/C6H9F3O/c1-3-5(10)4(2)6(7,8)9/h4H,3H2,1-2H3
    • InChI Key: JPMBOWWQNJWILZ-UHFFFAOYSA-N
    • SMILES: FC(C(C)C(CC)=O)(F)F

Computed Properties

  • Exact Mass: 154.06057
  • Monoisotopic Mass: 154.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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